molecular formula C10H9NS B8338938 7-Cyclopropyl-1,3-benzothiazole

7-Cyclopropyl-1,3-benzothiazole

Cat. No.: B8338938
M. Wt: 175.25 g/mol
InChI Key: LMMHAFYTTDFDGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Cyclopropyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C10H9NS and its molecular weight is 175.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9NS

Molecular Weight

175.25 g/mol

IUPAC Name

7-cyclopropyl-1,3-benzothiazole

InChI

InChI=1S/C10H9NS/c1-2-8(7-4-5-7)10-9(3-1)11-6-12-10/h1-3,6-7H,4-5H2

InChI Key

LMMHAFYTTDFDGX-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=C3C(=CC=C2)N=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a solution of 7-chloro-1,3-benzothiazole (390 mg, 2.30 mmol, 1.00 equiv), cyclopropylboronic acid (300 mg, 3.49 mmol, 2.00 equiv) and potassium phosphate (2.2 g, 4.50 equiv) in a mixture toluene (12 mL) and water (1.2 mL) was added Pd(OAc)2 (51.6 mg, 0.23 mmol, 0.10 equiv) and PCy3HBF4 (0.17 g, 0.20 equiv). After degassed under vacuum and flushed with nitrogen, the resulting mixture was heated for 6 h at 100° C. in an oil bath under nitrogen atmosphere, cooled down to room temperature, quenched by the addition of 20.0 mL of water and extracted with ethyl acetate (3×20 mL). The combined organic layers were washed with brine and dried over anhydrous sodium sulfate. Upon filtration and concentration under reduced pressure, the residue was purified by flash chromatography on silica gel, eluting with petroleum ether/ethyl acetate (10:1-5:1) to provide the title compound as purple oil. MS m/z [M+H]+ (ESI): 176.
Quantity
390 mg
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
51.6 mg
Type
catalyst
Reaction Step One
Name
Quantity
1.2 mL
Type
solvent
Reaction Step One

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